Cas no 1804337-61-8 (3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is a versatile brominated pyridine derivative with multiple fluorine substituents, enhancing its reactivity and utility in organic synthesis. The bromomethyl group provides a reactive site for nucleophilic substitution, enabling further functionalization, while the trifluoromethoxy and trifluoromethyl groups contribute to electron-withdrawing effects, influencing the compound's stability and reactivity profile. This structure is particularly valuable in pharmaceutical and agrochemical research, where fluorinated pyridines are often employed as intermediates for bioactive molecules. Its well-defined reactivity and fluorine-rich scaffold make it a useful building block for designing compounds with tailored physicochemical properties.

3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine structure

1804337-61-8 structure

Product Name:3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

CAS No:1804337-61-8

MF:C₈H₃BrF₇NO

MW:342.008345842361

CID:4829853

Update Time:2025-06-27

3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
- Inchi： 1S/C8H3BrF7NO/c9-2-3-1-4(10)5(7(11,12)13)17-6(3)18-8(14,15)16/h1H,2H2
- InChI Key： MHMWMIHNSHUAMA-UHFFFAOYSA-N
- SMILES： BrCC1=CC(=C(C(F)(F)F)N=C1OC(F)(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 282
XLogP3: 3.9
Topological Polar Surface Area: 22.1

3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029098303-1g	3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine	1804337-61-8	97%	1g	$1,534.70	2022-04-02

3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Related Literature

1. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
2. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
3. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
4. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
5. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119

Additional information on 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine: A Comprehensive Overview

3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804337-61-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemicals. This compound, characterized by its pyridine ring substituted with bromomethyl, fluoro, trifluoromethoxy, and trifluoromethyl groups, exhibits unique chemical properties that make it a valuable molecule for various applications.

The synthesis of 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of the pyridine core. The introduction of substituents such as the bromomethyl group at position 3 and the trifluoromethoxy group at position 2 requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and selective substitution techniques have significantly improved the efficiency of this synthesis pathway.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The presence of multiple fluorinated groups enhances its lipophilicity and metabolic stability, which are critical properties for designing bioavailable drugs. Researchers have explored its role as an intermediate in the synthesis of kinase inhibitors, where its ability to form stable interactions with target proteins has shown promise in preclinical studies.

In addition to its medicinal applications, 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has been investigated for its utility in materials science. The trifluoromethyl group imparts electronic stability to the molecule, making it a candidate for use in advanced polymers and high-performance materials. Recent studies have demonstrated its potential as a building block for constructing functional materials with tailored electronic properties.

The environmental impact of this compound is another area of active research. Given its fluorinated substituents, there is growing interest in understanding its biodegradation pathways and potential toxicity to aquatic life. Preliminary findings suggest that while it exhibits moderate persistence in certain environments, its toxicity profile is relatively low compared to other fluorinated compounds.

From an agrochemical perspective, 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has shown promise as a lead compound for developing new classes of pesticides. Its unique structure allows for selective inhibition of pest-related enzymes without significant adverse effects on non-target organisms. Field trials are currently underway to assess its efficacy under real-world conditions.

In conclusion, 3-(Bromomethyl)-5-fluoro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804337-61-8) stands out as a versatile compound with diverse applications across multiple scientific domains. Its intricate structure and favorable chemical properties continue to drive innovative research efforts aimed at unlocking its full potential.